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Compound of Interest

Compound Name: YL-365

Cat. No.: B15135287 Get Quote

Essential Safety and Handling Guide for YL-365
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling YL-365. The following procedures and

data are critical for safe operational use and disposal.

Personal Protective Equipment (PPE) and Safety
Measures
Proper personal protective equipment is mandatory when handling YL-365 to minimize

exposure and ensure personal safety. The following table summarizes the required PPE and

other essential safety information.
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Category Recommendation Details

Eye/Face Protection
Safety glasses with side-

shields

Ensure compliance with

government standards such as

EN166(EU) or NIOSH (US).

Skin Protection Protective gloves

Wear impervious gloves. The

specific material and thickness

should be chosen based on

the duration and nature of the

handling.

Lab coat

A standard laboratory coat

should be worn to protect from

skin contact.

Respiratory Protection Not required under normal use

If dusts are generated, a

respirator may be necessary.

Follow official

recommendations for dust

masks.

Hygiene Measures Standard laboratory hygiene

Avoid contact with skin, eyes,

and clothing. Wash hands

thoroughly after handling.

Safe Handling and Storage
Handling:

Use in a well-ventilated area.

Avoid breathing dust, fumes, gas, mist, or vapors.[1]

Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke in areas where YL-365 is handled.

Storage:
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Store at 4°C and protect from light.[2][3]

For solutions in solvent, store at -80°C for up to 6 months or -20°C for up to 1 month,

protected from light.[4][5]

Keep the container tightly closed in a dry and well-ventilated place.

Accidental Release and Disposal Plan
Spill Response: In the event of a spill, follow these steps to ensure safety and proper cleanup:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so. Keep the product away from

drains and water courses.[1]

Absorb: For solutions, absorb with a liquid-binding material such as diatomite.[1] For solids,

sweep up carefully to avoid generating dust.

Collect: Place the spilled material into a suitable, labeled container for disposal.

Decontaminate: Clean the spill area thoroughly.

Disposal:

Dispose of YL-365 and any contaminated materials in accordance with local, regional, and

national regulations.

Do not allow the product to enter drains or waterways.

Experimental Protocols: Solution Preparation
To prepare a stock solution, refer to the solubility information provided by the supplier. For

example, to create a solution in DMSO:

For a 200 mg/mL concentration, ultrasonic assistance may be needed.[3]
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For in vivo experiments, a common solvent is a mixture of 10% DMSO and 90% corn oil.[3]

Always prepare solutions in a chemical fume hood to minimize inhalation exposure.

Workflow for Chemical Spill Response
The following diagram outlines the procedural steps for responding to a chemical spill.
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Chemical Spill Response Workflow

Immediate Actions

Assessment & Preparation

Containment & Cleanup

Final Steps

Chemical Spill Occurs

Evacuate Immediate Area

Alert Supervisor & Safety Officer

Assess the Spill
(Identify Chemical, Quantity)

Don Appropriate PPE

Contain the Spill

Absorb/Neutralize

Collect Waste

Decontaminate Area & Equipment

Dispose of Waste Properly

Complete Spill Report

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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